Cas no 1340465-94-2 ((4-bromothiophen-2-yl)methyl(1,2,3-thiadiazol-4-yl)methylamine)

• Product Name: (4-bromothiophen-2-yl)methyl(1,2,3-thiadiazol-4-yl)methylamine
• CAS No: 1340465-94-2
• MF: C₈H₈BrN₃S₂
• MW: 290.203217506409
• CID: 5149395
• PubChem ID: 64300701
• Update Time: 2025-06-19

(4-bromothiophen-2-yl)methyl(1,2,3-thiadiazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• [(4-Bromothiophen-2-yl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine
• [(4-bromothiophen-2-yl)methyl][(1,2,3-thiadiazol-4-yl)methyl]amine
• n-((1,2,3-Thiadiazol-4-yl)methyl)-1-(4-bromothiophen-2-yl)methanamine
• 1,2,3-Thiadiazole-4-methanamine, N-[(4-bromo-2-thienyl)methyl]-
• (4-bromothiophen-2-yl)methyl(1,2,3-thiadiazol-4-yl)methylamine

• Inchi： 1S/C8H8BrN3S2/c9-6-1-8(13-4-6)3-10-2-7-5-14-12-11-7/h1,4-5,10H,2-3H2
• InChI Key： RMLGSXYZRCHKOX-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CNCC1=CSN=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• XLogP3: 1.7
• Topological Polar Surface Area: 94.3

Additional information on (4-bromothiophen-2-yl)methyl(1,2,3-thiadiazol-4-yl)methylamine

Comprehensive Overview of (4-bromothiophen-2-yl)methyl(1,2,3-thiadiazol-4-yl)methylamine (CAS No. 1340465-94-2)

The compound (4-bromothiophen-2-yl)methyl(1,2,3-thiadiazol-4-yl)methylamine (CAS No. 1340465-94-2) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its distinctive combination of a thiophene ring and a thiadiazole moiety makes it a valuable scaffold for various applications. Researchers are particularly intrigued by its potential as a building block for pharmaceutical intermediates and agrochemicals, given its ability to modulate biological activity through its heterocyclic framework.

In recent years, the demand for heterocyclic compounds like (4-bromothiophen-2-yl)methyl(1,2,3-thiadiazol-4-yl)methylamine has surged due to their versatility in drug discovery. The bromothiophene segment is known for its electron-rich properties, which enhance binding affinity in target interactions. Meanwhile, the thiadiazole ring contributes to metabolic stability, a critical factor in the development of bioactive molecules. This dual functionality positions the compound as a promising candidate for further exploration in small-molecule therapeutics.

From a synthetic chemistry perspective, the preparation of CAS No. 1340465-94-2 involves multi-step organic transformations, often requiring palladium-catalyzed cross-coupling reactions to introduce the bromine substituent. The compound’s purity and yield are highly dependent on optimized reaction conditions, making it a subject of interest for process chemists. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize its structural integrity, ensuring compliance with industry standards.

The growing emphasis on sustainable chemistry has also influenced research around this compound. Scientists are exploring greener synthetic routes, such as microwave-assisted synthesis or flow chemistry, to reduce environmental impact. These innovations align with the broader trend of green pharmaceuticals, a topic frequently searched by professionals seeking eco-friendly alternatives in chemical manufacturing.

Beyond pharmaceuticals, (4-bromothiophen-2-yl)methyl(1,2,3-thiadiazol-4-yl)methylamine has potential applications in material science. Its conjugated system and electron-withdrawing groups make it a candidate for organic electronics, including OLEDs and conductive polymers. This interdisciplinary appeal has led to collaborations between chemists and engineers, driving innovation in smart materials.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of this compound is crucial. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets, saving time and resources in early-stage drug development. These methodologies are part of the larger digital transformation in chemistry, a hot topic in academic and industrial circles.

In summary, CAS No. 1340465-94-2 represents a fascinating intersection of chemistry and innovation. Its dual utility in life sciences and advanced materials underscores its relevance in contemporary research. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future technologies.